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Compound of Interest

Compound Name: 4'-Bromo-3-chloropropiophenone

Cat. No.: B1266078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available data on the melting and

boiling points of 4'-Bromo-3-chloropropiophenone, an important intermediate in

pharmaceutical synthesis. The information is compiled from various sources to ensure a

comprehensive understanding for research and development applications.

Physical and Chemical Data
4'-Bromo-3-chloropropiophenone is a halogenated propiophenone derivative with the

chemical formula C₉H₈BrClO. It is also known as 1-(4-bromophenyl)-3-chloro-1-propanone.

The molecular weight of this compound is 247.52 g/mol .

Quantitative Data Summary
The melting point of 4'-Bromo-3-chloropropiophenone has been reported within a range by

several sources. The boiling point for this specific compound is not readily available in the cited

literature. However, the boiling point of a closely related isomer, 2-Bromo-4'-

chloropropiophenone, is provided for reference.
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Property Value Source(s)

Melting Point 54-59 °C [1]

54.0-66.0 °C [2]

57-62 °C

Boiling Point Data not available

Boiling Point of 2-Bromo-4'-

chloropropiophenone (Isomer)
296.715 °C [3]

Experimental Protocols
Melting Point Determination
The reported melting points were likely determined using a standard capillary method. This

common technique involves the following steps:

Sample Preparation: A small, finely powdered sample of the crystalline solid is packed into a

thin-walled capillary tube.

Apparatus Setup: The capillary tube is placed in a heating apparatus, often a heated metal

block or an oil bath, equipped with a calibrated thermometer or an electronic temperature

sensor.

Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample and the heating medium.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the entire solid phase has transformed into a liquid (the clear

point) are recorded. The range between these two temperatures is reported as the melting

point range.

A narrow melting point range is indicative of a pure compound, while a broad range often

suggests the presence of impurities.

Synthesis Workflow
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The synthesis of 4'-Bromo-3-chloropropiophenone typically involves the Friedel-Crafts

acylation of bromobenzene with 3-chloropropionyl chloride in the presence of a Lewis acid

catalyst, such as aluminum chloride. The following diagram illustrates the logical workflow of

this synthesis.
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Caption: Logical workflow for the synthesis of 4'-Bromo-3-chloropropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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